Cas no 741721-50-6 (BENZOIC ACID, 3,6-DIFLUORO-2-NITRO-)

• Product Name: BENZOIC ACID, 3,6-DIFLUORO-2-NITRO-
• CAS No: 741721-50-6
• MF: C₇H₃F₂NO₄
• MW: 203.099828958511
• CID: 3386531
• PubChem ID: 60058281
• Update Time: 2025-04-21

BENZOIC ACID, 3,6-DIFLUORO-2-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 3,6-DIFLUORO-2-NITRO-
• TVKAWNFBYDPGGW-UHFFFAOYSA-N
• SCHEMBL6217472
• 741721-50-6
• DTXSID301302747
• 3,6-difluoro-2-nitro-benzoic acid
• 3,6-difluoro-2-nitrobenzoic acid

• Inchi： 1S/C7H3F2NO4/c8-3-1-2-4(9)6(10(13)14)5(3)7(11)12/h1-2H,(H,11,12)
• InChI Key： TVKAWNFBYDPGGW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=CC(F)=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 203.00301390Da
• Monoisotopic Mass: 203.00301390Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.1Ų